ethyl 9-(benzylideneamino)-2-methyl-9H-imidazo[1,2-a]benzimidazole-3-carboxylate

• IUPAC Name: ethyl 4-[(E)-benzylideneamino]-2-methylimidazo[1,2-a]benzimidazole-1-carboxylate
• InChI: InChI=1S/C20H18N4O2/c1-3-26-19(25)18-14(2)22-20-23(18)16-11-7-8-12-17(16)24(20)21-13-15-9-5-4-6-10-15/h4-13H,3H2,1-2H3/b21-13+
• InChI Key: MEFAMEMVGRACRD-FYJGNVAPSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N1C3=CC=CC=C3N2N=CC4=CC=CC=C4)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N1C3=CC=CC=C3N2/N=C/C4=CC=CC=C4)C
• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol

Description

Benzimidazoles are a class of heterocyclic compounds, which consist of a fusion of benzene and imidazole. They are an important class of compounds with a wide range of applications in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

Benzimidazoles can be synthesized through several methods. One common method involves the condensation of o-phenylenediamine with a carboxylic acid. Another approach involves the cyclization of quaternary salts obtained from 1-substituted benzimidazol-2-amines.

Molecular Structure Analysis

The benzimidazole ring system is bicyclic, consisting of a benzene ring fused to an imidazole ring. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom.

Chemical Reactions Analysis

Benzimidazoles can undergo a variety of chemical reactions. For example, they can react with acetophenones, hydroxylamine hydrochloride, and malononitrile. They can also undergo cyclization to form fused ring systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazoles can vary depending on their specific structure. Generally, they are stable compounds and many of them are crystalline solids at room temperature.

Mechanism of Action

The mechanism of action of benzimidazoles can vary widely depending on their specific structure and the biological target. For example, some benzimidazoles have been found to exhibit anti-inflammatory effects by interacting with various receptors and enzymes.

Safety and Hazards

The safety and hazards associated with benzimidazoles can vary widely depending on their specific structure. Some benzimidazoles are used as drugs and are generally safe for human use under the guidance of a healthcare professional, while others may be hazardous.

Future Directions

Benzimidazoles continue to be an active area of research due to their diverse biological activities and potential therapeutic applications. Future research may focus on the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs based on the benzimidazole scaffold.